2-(4-fluorophenoxy)-N-(1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C24H25FN4O3/c1-31-22-5-3-2-4-20(22)21-10-11-23(28-27-21)29-14-12-18(13-15-29)26-24(30)16-32-19-8-6-17(25)7-9-19/h2-11,18H,12-16H2,1H3,(H,26,30)
• InChI Key: BXHHOFORBQPBAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)N3CCC(CC3)NC(=O)COC4=CC=C(C=C4)F
• Molecular Formula: C24H25FN4O3
• Molecular Weight: 436.5 g/mol

Description

2-(4-fluorophenoxy)-N-(1-(6-(2-methoxyphenyl)pyridazin-3-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C24H25FN4O3 and its molecular weight is 436.487. The purity is usually 95%.
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Scientific Research Applications

Pharma Market Insights

Dr. Valentin Habernickel highlights the wide-ranging applications of pyridazinone compounds in areas such as cardiac, neuroprotective, dermatological, and cytostatic activities. The research illustrates the chemical's potential in the pharmaceutical market, especially in developing treatments for diverse conditions (Dr.Valentin Habernickel, 2002).

Agricultural Applications

E. A. Bakhite et al. explored the insecticidal activity of pyridine derivatives against the cowpea aphid, demonstrating the compound's potential in agricultural pest control. This research indicates the chemical's utility beyond human medicine, showing promise in protecting crops from pests (E. A. Bakhite, Aly A. Abd-Ella, M. El-Sayed, S. A. Abdel-Raheem, 2014).

Anti-Cancer Potential

A. G. Hammam et al. detailed the anti-lung cancer activity of fluoro-substituted benzo[b]pyran derivatives, underscoring the compound's relevance in oncology. The study demonstrates the synthetic pathways to develop derivatives with significant anticancer properties at low concentrations compared to traditional drugs (A. G. Hammam, O. A. El-Salam, A. Mohamed, N. A. Hafez, 2005).

Neurological and Analgesic Applications

J. Obniska et al. synthesized a series of acetamides derived from pyrrolidinyl-acetic acid, evaluating their anticonvulsant activity in epilepsy models. This research indicates the compound's utility in developing treatments for neurological disorders, demonstrating significant protection in animal models of epilepsy (J. Obniska, A. Rapacz, Sabina Rybka, B. Powroźnik, E. Pękala, B. Filipek, P. Żmudzki, K. Kamiński, 2015).

c-Met/ALK Inhibition for Cancer Therapy

Jingrong Li et al. designed and tested novel aminopyridyl/pyrazinyl-substituted compounds for their efficacy as c-Met/ALK dual inhibitors, showcasing the chemical's potential in targeted cancer therapies. The study highlights a specific compound's potency, selectivity, and oral efficacy in tumor inhibition, presenting a promising avenue for cancer treatment (Jingrong Li, Nan Wu, Yuan-xin Tian, Jiajie Zhang, Shuguang Wu, 2013).